Cas no 1531556-82-7 (5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a fluorinated pyrimidine derivative with potential applications in medicinal chemistry and drug development. Its structural features, including the 5-amino group and 2-fluoroethyl substitution, may enhance binding affinity and metabolic stability, making it a candidate for targeted therapeutic agents. The propyl group at the N1 position contributes to lipophilicity, which can influence pharmacokinetic properties. This compound’s unique scaffold is of interest for exploring structure-activity relationships in nucleoside analogs or enzyme inhibitors. Its synthesis and characterization are relevant for researchers investigating fluorinated heterocycles in bioactive molecule design.

5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure

1531556-82-7 structure

Product Name:5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

CAS No:1531556-82-7

MF:C₉H₁₄FN₃O₂

MW:215.224765300751

CID:6072756

PubChem ID:80695034

Update Time:2025-06-09

5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- EN300-804268
- AKOS019262025
- 1531556-82-7
- 5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Inchi： 1S/C9H14FN3O2/c1-2-4-12-6-7(11)8(14)13(5-3-10)9(12)15/h6H,2-5,11H2,1H3
- InChI Key： JPLIJXDAXOJBFQ-UHFFFAOYSA-N
- SMILES： FCCN1C(C(=CN(C1=O)CCC)N)=O

Computed Properties

Exact Mass: 215.10700486g/mol
Monoisotopic Mass: 215.10700486g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 66.6Å²

5-Amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-804268-0.05g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	0.05g	$888.0	2025-03-21
Enamine	EN300-804268-0.1g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	0.1g	$930.0	2025-03-21
Enamine	EN300-804268-0.25g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	0.25g	$972.0	2025-03-21
Enamine	EN300-804268-0.5g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	0.5g	$1014.0	2025-03-21
Enamine	EN300-804268-1.0g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	1.0g	$1057.0	2025-03-21
Enamine	EN300-804268-2.5g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	2.5g	$2071.0	2025-03-21
Enamine	EN300-804268-5.0g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	5.0g	$3065.0	2025-03-21
Enamine	EN300-804268-10.0g	5-amino-3-(2-fluoroethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	1531556-82-7	95.0%	10.0g	$4545.0	2025-03-21